Cas no 2229282-81-7 (1-(5-fluoro-2-nitrophenyl)methylcyclopropan-1-ol)

• Product Name: 1-(5-fluoro-2-nitrophenyl)methylcyclopropan-1-ol
• CAS No: 2229282-81-7
• MF: C₁₀H₁₀FNO₃
• MW: 211.189706325531
• CID: 6082972
• PubChem ID: 165782650
• Update Time: 2025-05-20

1-(5-fluoro-2-nitrophenyl)methylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(5-fluoro-2-nitrophenyl)methylcyclopropan-1-ol
• 2229282-81-7
• EN300-1793333
• 1-[(5-fluoro-2-nitrophenyl)methyl]cyclopropan-1-ol

• Inchi： 1S/C10H10FNO3/c11-8-1-2-9(12(14)15)7(5-8)6-10(13)3-4-10/h1-2,5,13H,3-4,6H2
• InChI Key： TZTSZTPCJFEBFV-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)CC1(CC1)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 211.06447134g/mol
• Monoisotopic Mass: 211.06447134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66Ų

Additional information on 1-(5-fluoro-2-nitrophenyl)methylcyclopropan-1-ol

Introduction to 1-(5-Fluoro-2-nitrophenyl)methylcyclopropan-1-ol (CAS No. 2229282-81-7)

1-(5-Fluoro-2-nitrophenyl)methylcyclopropan-1-ol, with the CAS number 2229282-81-7, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyclopropane ring and a substituted phenyl group, which contribute to its potential biological activities and applications.

The chemical structure of 1-(5-fluoro-2-nitrophenyl)methylcyclopropan-1-ol is particularly intriguing due to the presence of the fluorine and nitro groups. These functional groups are known to play crucial roles in modulating the compound's physicochemical properties, such as solubility, lipophilicity, and reactivity. The cyclopropane ring, a three-membered cyclic structure, adds further complexity and rigidity to the molecule, potentially influencing its conformational flexibility and binding interactions with biological targets.

Recent studies have explored the potential therapeutic applications of 1-(5-fluoro-2-nitrophenyl)methylcyclopropan-1-ol. One notable area of research is its anti-inflammatory properties. In vitro assays have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in activated immune cells. This suggests that 1-(5-fluoro-2-nitrophenyl)methylcyclopropan-1-ol may have potential as an anti-inflammatory agent for treating conditions like rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 1-(5-fluoro-2-nitrophenyl)methylcyclopropan-1-ol has also shown promise in cancer research. Preliminary studies indicate that it can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways, such as the PI3K/Akt and MAPK pathways, which are frequently dysregulated in cancer cells. These findings suggest that 1-(5-fluoro-2-nitrophenyl)methylcyclopropan-1-ol could be a valuable lead compound for the development of novel anticancer therapies.

In addition to its biological activities, the synthetic accessibility of 1-(5-fluoro-2-nitrophenyl)methylcyclopropan-1-ol is another factor contributing to its appeal in pharmaceutical research. The compound can be synthesized through a series of well-established organic reactions, including nucleophilic substitution and ring-closing metathesis. This synthetic route not only ensures high yields but also allows for easy modification of the molecule's structure, facilitating structure-activity relationship (SAR) studies.

The pharmacokinetic properties of 1-(5-fluoro-2-nitrophenyl)methylcyclopropan-1-ol have also been investigated. Preclinical studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is rapidly absorbed following oral administration and has a moderate plasma half-life, which is advantageous for maintaining therapeutic concentrations over an extended period. Additionally, it demonstrates low toxicity in animal models, suggesting a favorable safety profile.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the efficacy and safety of 1-(5-fluoro-2-nitrophenyl)methylcyclopropan-1-ol. Early-phase clinical trials have reported promising results, with patients showing significant improvements in disease symptoms and biomarker levels. These findings have paved the way for more advanced clinical trials to assess the compound's long-term safety and efficacy.

In conclusion, 1-(5-fluoro-2-nitrophenyl)methylcyclopropan-1-ol (CAS No. 2229282-81-7) represents a promising candidate for the development of novel therapeutic agents. Its unique chemical structure, combined with its diverse biological activities and favorable pharmacokinetic properties, makes it an attractive target for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.